2-cyclopentyl-N-(1-methyl-6-oxopyridin-3-yl)acetamide

• IUPAC Name: 2-cyclopentyl-N-(1-methyl-6-oxopyridin-3-yl)acetamide
• InChI: InChI=1S/C13H18N2O2/c1-15-9-11(6-7-13(15)17)14-12(16)8-10-4-2-3-5-10/h6-7,9-10H,2-5,8H2,1H3,(H,14,16)
• InChI Key: CXSMKPPJLXAYJQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=CC1=O)NC(=O)CC2CCCC2
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol

Description

2-cyclopentyl-N-(1-methyl-6-oxopyridin-3-yl)acetamide, also known as CX717, is a compound that has been extensively studied for its potential cognitive-enhancing effects. CX717 is a positive allosteric modulator of the AMPA receptor, a type of glutamate receptor that is important for synaptic plasticity and learning and memory processes.

Mechanism of Action

2-cyclopentyl-N-(1-methyl-6-oxopyridin-3-yl)acetamide acts as a positive allosteric modulator of the AMPA receptor, which enhances the receptor's response to glutamate, a neurotransmitter involved in learning and memory processes. By increasing the activity of the AMPA receptor, 2-cyclopentyl-N-(1-methyl-6-oxopyridin-3-yl)acetamide enhances synaptic plasticity and improves cognitive performance.
Biochemical and Physiological Effects:
In addition to its cognitive-enhancing effects, 2-cyclopentyl-N-(1-methyl-6-oxopyridin-3-yl)acetamide has been shown to have other biochemical and physiological effects. 2-cyclopentyl-N-(1-methyl-6-oxopyridin-3-yl)acetamide has been shown to increase the release of dopamine and acetylcholine in the brain, two neurotransmitters that are important for cognitive function. 2-cyclopentyl-N-(1-methyl-6-oxopyridin-3-yl)acetamide has also been shown to have anti-inflammatory effects and to protect against oxidative stress, both of which may contribute to its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

One advantage of 2-cyclopentyl-N-(1-methyl-6-oxopyridin-3-yl)acetamide is that it has been extensively studied in preclinical and clinical trials, and its safety profile and pharmacokinetics are well understood. However, one limitation of 2-cyclopentyl-N-(1-methyl-6-oxopyridin-3-yl)acetamide is that its effects on cognitive function may be influenced by individual differences in genetic and environmental factors, which may make it difficult to generalize its effects across different populations.

Future Directions

There are several future directions for research on 2-cyclopentyl-N-(1-methyl-6-oxopyridin-3-yl)acetamide. One area of interest is the development of more potent and selective AMPA receptor modulators that may have even greater cognitive-enhancing effects. Another area of interest is the investigation of 2-cyclopentyl-N-(1-methyl-6-oxopyridin-3-yl)acetamide as a potential treatment for other neurological and psychiatric disorders, such as depression and anxiety. Finally, there is a need for further research on the long-term effects of 2-cyclopentyl-N-(1-methyl-6-oxopyridin-3-yl)acetamide on cognitive function and brain health.

Synthesis Methods

The synthesis of 2-cyclopentyl-N-(1-methyl-6-oxopyridin-3-yl)acetamide involves several steps, including the preparation of the starting materials, the reaction of the starting materials to form the intermediate, and the final conversion of the intermediate to 2-cyclopentyl-N-(1-methyl-6-oxopyridin-3-yl)acetamide. The synthesis has been described in detail in several research papers, and the yield and purity of the final product have been optimized through various modifications of the reaction conditions.

Scientific Research Applications

2-cyclopentyl-N-(1-methyl-6-oxopyridin-3-yl)acetamide has been studied extensively for its potential cognitive-enhancing effects. In preclinical studies, 2-cyclopentyl-N-(1-methyl-6-oxopyridin-3-yl)acetamide has been shown to improve cognitive performance in animal models of learning and memory, as well as in healthy human volunteers. 2-cyclopentyl-N-(1-methyl-6-oxopyridin-3-yl)acetamide has also been investigated as a potential treatment for cognitive impairment associated with aging, Alzheimer's disease, and schizophrenia.